Cas no 119386-13-9 ([1,1'-Biphenyl]-2,3-diol,4'-chloro-)
119386-13-9 structure
Product Name:[1,1'-Biphenyl]-2,3-diol,4'-chloro-
CAS No:119386-13-9
MF:C12H9ClO2
MW:220.65166258812
CID:185835
PubChem ID:441091
Update Time:2025-04-19
[1,1'-Biphenyl]-2,3-diol,4'-chloro- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-2,3-diol,4'-chloro-
- SCHEMBL2934393
- Q27104003
- 2,3-Dihydroxy-4'-chlorobiphenyl
- 4'-chloro-2,3-dihydroxybiphenyl
- 119386-13-9
- 3-(4-chlorophenyl)benzene-1,2-diol
- C06586
- DTXSID201303835
- 4'-chlorobiphenyl-2,3-diol
- CHEBI:28979
- 4'-chloro-[1,1'-biphenyl]-2,3-diol
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- Inchi: 1S/C12H9ClO2/c13-9-6-4-8(5-7-9)10-2-1-3-11(14)12(10)15/h1-7,14-15H
- InChI Key: DVSRTUCUOATCJD-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1C=CC=C(C=1O)O
Computed Properties
- Exact Mass: 220.02917
- Monoisotopic Mass: 220.029
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 1.349
- Boiling Point: 379.8°C at 760 mmHg
- Flash Point: 183.5°C
- Refractive Index: 1.648
- PSA: 40.46
[1,1'-Biphenyl]-2,3-diol,4'-chloro- Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
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